Cas no 1806060-41-2 (5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine
• CAS No: 1806060-41-2
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4846247
• Update Time: 2025-10-29

5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H8ClF2NO/c1-13-6-2-5(3-9)4-12-7(6)8(10)11/h2,4,8H,3H2,1H3
• InChI Key： MOXWZOSRFYXEBF-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine

Introduction to 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1806060-41-2)

5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine, identified by its CAS number 1806060-41-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyridine core substituted with a chloromethyl group at the 5-position, a difluoromethyl group at the 2-position, and a methoxy group at the 3-position. These structural elements endow the compound with unique chemical properties and biological activities, making it a valuable scaffold for developing novel therapeutic agents.

The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in biologically active molecules. Its nitrogen atom allows for hydrogen bonding interactions, while its aromaticity contributes to favorable pharmacokinetic properties. The presence of the chloromethyl group introduces reactivity that can be exploited in further derivatization, enabling the synthesis of more complex structures. Meanwhile, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, a feature that has been widely leveraged in drug design.

The methoxy substituent at the 3-position adds another layer of functional diversity, influencing both electronic and steric properties of the molecule. This combination of substituents makes 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1806060-41-2) a versatile building block for medicinal chemists seeking to develop compounds with tailored biological profiles.

In recent years, there has been growing interest in exploring novel scaffolds that combine multiple pharmacophoric elements to achieve synergistic effects. The structure of 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine aligns well with this trend, as it integrates several key features that are often sought after in drug candidates. For instance, the chloromethyl group can serve as a handle for further functionalization via nucleophilic addition reactions, while the difluoromethyl group can improve lipophilicity and binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. Pyridine derivatives have been extensively studied for their ability to modulate enzyme activity, particularly in areas such as kinases, proteases, and other therapeutic targets. The specific substitution pattern of 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1806060-41-2) suggests that it may exhibit inhibitory activity against such enzymes, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1806060-41-2). Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level, providing insights into its potential efficacy and selectivity. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted binding affinities and pharmacokinetic profiles.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include functional group transformations such as halogenation, alkylation, and etherification. The introduction of the chloromethyl, difluoromethyl, and methoxy groups must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

In addition to its pharmaceutical applications, this compound has shown potential in material science research. The unique electronic properties conferred by its substitution pattern make it an attractive candidate for developing novel materials with applications in optoelectronics and catalysis. For instance, pyridine derivatives have been explored as ligands in transition metal catalysis due to their ability to stabilize metal centers and facilitate various chemical transformations.

The biological evaluation of 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1806060-41-2) has revealed several interesting findings that warrant further exploration. In vitro studies have indicated that this compound exhibits moderate activity against certain kinases, suggesting its potential as an antitumor agent or therapeutic modulator for other kinase-driven diseases. Additionally, preliminary data suggest that it may interact with other biological targets, such as proteases or ion channels, which could open up new avenues for therapeutic intervention.

The safety profile of this compound is another critical consideration during its development as a drug candidate. While preliminary toxicology studies have not revealed significant adverse effects at tested doses, further comprehensive assessments are necessary to fully understand its safety margins. These studies will help determine appropriate dosing regimens and identify any potential risks associated with long-term use.

The regulatory landscape for new drug development also plays a crucial role in determining how quickly compounds like 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1806060-41-2) can progress through clinical trials and reach market approval. Regulatory agencies require extensive documentation demonstrating safety and efficacy before approving new drugs for human use. This process ensures that patients receive treatments that are both effective and safe.

In conclusion,5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1806060-41-2) represents an exciting opportunity for researchers seeking to develop novel therapeutics based on innovative molecular scaffolds. Its unique structural features make it a versatile tool for medicinal chemistry investigations, with potential applications spanning multiple therapeutic areas including oncology and central nervous system disorders.